Cas no 33901-44-9 (4-Methylphenoxyacetonitrile)
4-Methylphenoxyacetonitrile structure
Product Name:4-Methylphenoxyacetonitrile
CAS No:33901-44-9
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00068121
CID:89048
PubChem ID:520657
Update Time:2025-09-27
4-Methylphenoxyacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylphenoxyacetonitrile
- 2-(4-methylphenoxy)Acetonitrile
- p-Kresoxyacetonitril
- p-Kresoxyessigsaeure-nitril
- P-TOLYLOXY-ACETONITRILE
- p-Tolyloxy-essigsaeure-nitril
- MFCD00068121
- 2-(4-Methylphenoxy)-acetonitrile
- 33901-44-9
- AKOS000197359
- (p-methylphenoxy)-acetonitrile
- 2-(4-methylphenoxy)ethanenitrile
- FT-0619098
- SY012326
- AC7568
- CS-0313210
- (4-methylphenoxy)acetonitrile
- A821991
- ?4-METHYLPHENOXYACETONITRILE
- SCHEMBL3357599
- GOCOKJDTFHEYKP-UHFFFAOYSA-
- 2-(p-tolyloxy)acetonitrile
- InChI=1/C9H9NO/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5H,7H2,1H3
- DTXSID00334418
- PS-11711
- DB-048523
-
- MDL： MFCD00068121
- Inchi： 1S/C9H9NO/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5H,7H2,1H3
- InChI Key： GOCOKJDTFHEYKP-UHFFFAOYSA-N
- SMILES： O(CC#N)C1C=CC(C)=CC=1
- BRN： 2438642
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: White crystals
- Density: 1.054
- Melting Point: 42-44°C
- Boiling Point: 76-78℃/11mm(lit.)
- Flash Point: 76-78℃/11mm
- Refractive Index: 1.517
- PSA: 33.02000
- LogP: 1.89738
- Solubility: Insoluble in water
4-Methylphenoxyacetonitrile Security Information
- Hazardous Material transportation number：3439
- Hazard Category Code： 20/21/22
- Safety Instruction： S22-S36/37/39
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
4-Methylphenoxyacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146893-100g |
4-Methylphenoxyacetonitrile |
33901-44-9 | 95% | 100g |
$612.06 | 2023-09-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02379-10g |
2-(p-tolyloxy)acetonitrile |
33901-44-9 | 95% | 10g |
$900 | 2023-09-07 | |
| TRC | M355965-2.5mg |
4-Methylphenoxyacetonitrile |
33901-44-9 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M355965-5mg |
4-Methylphenoxyacetonitrile |
33901-44-9 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M355965-25mg |
4-Methylphenoxyacetonitrile |
33901-44-9 | 25mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M60750-25g |
4-Methylphenoxyacetonitrile |
33901-44-9 | 97% | 25g |
¥1749.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M60750-5g |
4-Methylphenoxyacetonitrile |
33901-44-9 | 97% | 5g |
¥509.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M60750-1g |
4-Methylphenoxyacetonitrile |
33901-44-9 | 97% | 1g |
¥164.0 | 2024-07-19 | |
| Apollo Scientific | OR470168-1g |
4-Methylphenoxyacetonitrile |
33901-44-9 | 1g |
£10.00 | 2024-05-25 | ||
| Apollo Scientific | OR470168-5g |
4-Methylphenoxyacetonitrile |
33901-44-9 | 5g |
£33.00 | 2024-05-25 |
4-Methylphenoxyacetonitrile Related Literature
-
Nithya Murugesh,Jebiti Haribabu,Krishnamoorthy Arumugam,Chandrasekar Balachandran,Rajagopal Swaathy,Shin Aoki,Anandaram Sreekanth,Ramasamy Karvembu,Seenuvasan Vedachalam New J. Chem. 2019 43 13509
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